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Zusammenfassung
Trichlormethylsilan (CH₃SiCl₃), auch als Methyltrichlorsilan (MTS) bekannt, ist eine

fundamentale Vorläufersubstanz in der chemischen Industrie, insbesondere für die Herstellung

von Silikonen, Siliziumkarbid (SiC) und hochreinem Silizium.[1] Seine thermische Stabilität ist

ein kritischer Parameter, der die Prozessbedingungen bei der chemischen

Gasphasenabscheidung (CVD) und anderen Hochtemperatur-Synthesen maßgeblich

beeinflusst. Dieses Dokument bietet eine detaillierte technische Übersicht über die thermische

Stabilität, die Zersetzungsmechanismen, die entstehenden Produkte und die Kinetik des

Zerfalls von Trichlormethylsilan. Es fasst quantitative Daten aus der wissenschaftlichen

Literatur zusammen, beschreibt experimentelle Methoden zur Untersuchung der Zersetzung

und visualisiert die komplexen Reaktionspfade.

Thermische Stabilität und Zersetzungsprodukte
Die thermische Zersetzung von Trichlormethylsilan wird in der Regel in einem

Temperaturbereich von 825 K bis 977 K (ca. 552 °C bis 704 °C) unter vermindertem Druck
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(10–120 Torr) untersucht.[2][3] Die primäre Zersetzungsreaktion ist die homolytische Spaltung

der Silizium-Kohlenstoff-Bindung, die zur Bildung eines Methylradikals (•CH₃) und eines

Trichlorsilylradikals (•SiCl₃) führt.[4]

Die nachfolgenden Reaktionen dieser hochreaktiven Radikale mit dem Ausgangsmaterial oder

untereinander führen zu einer Reihe von stabilen Endprodukten. Zu den wichtigsten

nachgewiesenen Zersetzungsprodukten gehören Methan (CH₄), Trichlorsilan (HSiCl₃),

Siliziumtetrachlorid (SiCl₄) und Chlorwasserstoff (HCl).[3][5][6] Die Anwesenheit von

Wasserstoff als Trägergas kann die Zersetzungsrate von MTS erhöhen, was auf einen

Radikalkettenmechanismus hindeutet.[5][6]

Quantitative Analyse der Zersetzungsprodukte
Die Verteilung der gasförmigen Produkte hängt stark von den Prozessparametern wie

Temperatur, Verweilzeit und der Zusammensetzung des Gasgemisches ab. Die folgende

Tabelle fasst die typischen stabilen Produkte zusammen, die bei der Pyrolyse von MTS

identifiziert wurden.

Produkt Chemische Formel Nachweismethode Referenz

Methan CH₄ Gaschromatographie [3]

Trichlorsilan HSiCl₃ Gaschromatographie [3]

Siliziumtetrachlorid SiCl₄ Gaschromatographie [3]

Chlorwasserstoff HCl Massenspektrometrie [5][6]

Kinetik und Mechanismus der Zersetzung
Die Untersuchung der Zersetzungskinetik ist entscheidend für das Verständnis und die

Modellierung von CVD-Prozessen. Die Initiierungsreaktion, also die Spaltung der Si-C-

Bindung, ist der geschwindigkeitsbestimmende Schritt.

Initiierungsreaktion: CH₃SiCl₃ → •CH₃ + •SiCl₃

Die Geschwindigkeitskonstante (k₁) für diese unimolekulare Reaktion wurde experimentell

bestimmt. Nachfolgende Schritte im Reaktionsmechanismus umfassen die Abstraktion von
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Wasserstoff- oder Chloratomen aus dem MTS-Molekül durch die entstandenen Methylradikale.

[2]

Sekundärreaktionen: •CH₃ + CH₃SiCl₃ → CH₄ + •CH₂SiCl₃ (Wasserstoff-Abstraktion) •CH₃ +

CH₃SiCl₃ → CH₃Cl + •SiCl₂(CH₃) (Chlor-Abstraktion - weniger favorisiert)

Die kinetischen Parameter für die Schlüsselreaktionen der MTS-Pyrolyse sind in der folgenden

Tabelle zusammengefasst.

Reaktion Parameter
Arrhenius-
Ausdruck

Temperaturber
eich (K)

Druckbereich
(Torr)

Initiierung

(CH₃SiCl₃ →

•CH₃ + •SiCl₃)

k₁

(9.6 ± 2.5) × 10¹⁹

exp(−(392 ± 18)

kJ mol⁻¹/RT) s⁻¹

825–977 10–120

H-Abstraktion

(•CH₃ +

CH₃SiCl₃ → CH₄

+ •CH₂SiCl₃)

k₂

(5.1 ± 0.4) × 10⁸

exp(−(61 ± 3) kJ

mol⁻¹/RT) L

mol⁻¹s⁻¹

825–977 10–120

Cl-Abstraktion

(•CH₃ +

CH₃SiCl₃ →

CH₃Cl +

•SiCl₂(CH₃))

k₃

(1.5 ± 0.5) × 10⁹

exp(−(72 ± 6) kJ

mol⁻¹/RT) L

mol⁻¹s⁻¹

825–977 10–120

Tabelle

basierend auf

den Daten von P.

Ho und M. E.

Coltrin, 2004.[2]

Visualisierung des Zersetzungsmechanismus
Der vorgeschlagene Radikalkettenmechanismus für die Zersetzung von Trichlormethylsilan
kann wie folgt visualisiert werden. Das Diagramm zeigt die primäre Initiierungsreaktion und die

nachfolgenden Abstraktionsschritte, die zu den Hauptprodukten führen.
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Zersetzungsmechanismus von Trichlormethylsilan (MTS)
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Abbildung 1: Vereinfachter Reaktionspfad der MTS-Zersetzung.

Experimentelle Protokolle
Die Untersuchung der thermischen Zersetzung von MTS erfordert spezielle Hochtemperatur-

Reaktorsysteme und empfindliche Analysemethoden.

Versuchsaufbau: Hochtemperatur-Strömungsreaktor
(HTFR)
Die meisten kinetischen Studien werden in einem Hochtemperatur-Strömungsreaktor

durchgeführt.[3][5]
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Reaktor: Ein typischer Reaktor besteht aus einem Graphitrohr (z.B. 5 cm Innendurchmesser,

100 cm Länge), das in einer wassergekühlten, isolierten Vakuumkammer untergebracht ist.

[5]

Heizung: Mehrere unabhängig voneinander gesteuerte Heizelemente umgeben das Rohr,

um eine präzise und homogene Temperaturkontrolle (bis zu 1500 K) zu gewährleisten.[5]

Gas-Zufuhr: MTS wird typischerweise mit einem inerten Trägergas (z.B. Helium oder

Stickstoff) oder einem reaktiven Gas (z.B. Wasserstoff) verdünnt.[3][5] Massenflussregler

steuern die Gasflüsse präzise.

Druckregelung: Der Reaktordruck wird durch ein Drosselventil im Vakuumsystem, gekoppelt

an einen Druckmessumformer, konstant gehalten.[5]

Probenahme und Analyse: Die gasförmigen Produkte werden durch eine Quarzkapillare aus

der heißen Zone des Reaktors entnommen.[5] Die Analyse der Produktzusammensetzung

erfolgt online mittels Gaschromatographie (GC) oder Massenspektrometrie (MS).[2][3][5]

Experimenteller Arbeitsablauf
Der Arbeitsablauf für ein typisches Zersetzungsexperiment ist im folgenden Diagramm

dargestellt.

Gasversorgung
(MTS, Trägergas)

Massenfluss-
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Click to download full resolution via product page

Abbildung 2: Typischer Arbeitsablauf für MTS-Pyrolyse-Experimente.

Fazit
Das Verständnis der thermischen Stabilität und der Zersetzungswege von Trichlormethylsilan
ist für die Optimierung industrieller Prozesse, insbesondere der chemischen
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Gasphasenabscheidung von Siliziumkarbid, von entscheidender Bedeutung. Die Zersetzung

beginnt mit der Spaltung der Si-C-Bindung und folgt einem Radikalkettenmechanismus, der zu

stabilen Produkten wie Methan, Trichlorsilan und Siliziumtetrachlorid führt. Die hier

zusammengefassten kinetischen Daten und experimentellen Protokolle bieten eine wertvolle

Grundlage für Forscher und Ingenieure, die an der Modellierung und Entwicklung von

Hochtemperaturprozessen mit dieser vielseitigen Siliziumvorläufersubstanz arbeiten.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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